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Compound of Interest

Compound Name: Naphthalen-1-ethanol

Cat. No.: B015308 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the synthesis of Naphthalen-1-ethanol, a
valuable building block in the development of various organic molecules and pharmaceutical

compounds. The protocol herein details a reliable method for its preparation via the reduction

of 1-naphthaleneacetic acid.

Chemical Properties and Data
Naphthalen-1-ethanol (also known as 2-(1-naphthyl)ethanol) is a solid or crystalline powder at

room temperature. Key quantitative data for this compound are summarized in the table below

for easy reference.

Property Value Reference

Molecular Formula C₁₂H₁₂O [1]

Molecular Weight 172.22 g/mol [1]

Melting Point 62-65 °C

Boiling Point 186 °C at 17 mmHg

Appearance
White to off-white solid or

crystalline powder

CAS Number 773-99-9 [1]
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Synthesis Protocol
The synthesis of Naphthalen-1-ethanol is most effectively achieved through the reduction of a

suitable precursor, such as 1-naphthaleneacetic acid or its ester derivative, using a strong

reducing agent like Lithium Aluminum Hydride (LiAlH₄). LiAlH₄ is a potent reagent capable of

reducing carboxylic acids and esters to primary alcohols.[2][3][4]

Reaction Scheme
The overall chemical transformation is depicted below:
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1-Naphthaleneacetic Acid 1. LiAlH₄, Dry THF
2. H₂O, H⁺ workup Naphthalen-1-ethanol

Reaction

Workup

Purification

Dissolve 1-Naphthaleneacetic Acid in Dry THF

Slowly add acid solution to LiAlH₄ suspension at 0°C

Prepare LiAlH₄ suspension in Dry THF

Stir at room temperature

Quench excess LiAlH₄ with ethyl acetate

Acidify with dilute H₂SO₄

Extract with diethyl ether

Wash organic layer with brine

Dry over anhydrous Na₂SO₄

Filter and evaporate solvent

Purify by column chromatography or recrystallization

Characterize the final product
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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